Cas no 101554-46-5 (4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI))

• Product Name: 4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI)
• CAS No: 101554-46-5
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 124689
• PubChem ID: 136219614
• Update Time: 2025-04-18

4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI)
• (6R,7S)-6,7-DIMETHYL-6,7-DIHYDROPTERIDIN-4(1H)-ONE
• 1,5,6-TRIMETHYL-1,2-DIHYDRO-3H-PYRAZOLO[3,4-B]PYRAZIN-3-ONE
• 6,7-dimethyl-6,7-dihydro-1H-pteridin-4-one
• 4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-,(6R-cis)-(9CI)
• 101554-46-5
• DTXSID50699509
• 6,7-Dimethyl-6,7-dihydropteridin-4(1H)-one

• Inchi： 1S/C8H10N4O/c1-4-5(2)12-7-6(11-4)8(13)10-3-9-7/h3-5H,1-2H3,(H,9,10,12,13)
• InChI Key： MGUALGVHVKYPGG-UHFFFAOYSA-N
• SMILES： O=C1C2C(N=CN1)=NC(C)C(C)N=2

Computed Properties

• Exact Mass: 177.07777
• Monoisotopic Mass: 178.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 66.18
• LogP: -1.91680